Cas no 855227-32-6 (1-butyl-6-chloro-1H-1,3-benzodiazole)
1-Butyl-6-chloro-1H-1,3-benzodiazole is a substituted benzodiazole derivative characterized by its chloro and butyl functional groups. This heterocyclic compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the development of pharmaceuticals, agrochemicals, and specialty materials. The chloro substituent enhances reactivity for further functionalization, while the butyl group may influence solubility and steric properties. Its structural framework is useful in constructing more complex molecules, particularly in medicinal chemistry where benzodiazole motifs are prevalent. The compound’s stability and defined reactivity profile make it a valuable building block for targeted synthesis applications. Proper handling and storage are recommended due to its reactive nature.
855227-32-6 structure
Product Name:1-butyl-6-chloro-1H-1,3-benzodiazole
CAS No:855227-32-6
MF:C11H13ClN2
MW:208.687321424484
CID:6553861
PubChem ID:14067543
Update Time:2025-06-07
1-butyl-6-chloro-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 1-butyl-6-chloro-1H-1,3-benzodiazole
- SCHEMBL11557672
- 855227-32-6
- EN300-1116158
-
- Inchi: 1S/C11H13ClN2/c1-2-3-6-14-8-13-10-5-4-9(12)7-11(10)14/h4-5,7-8H,2-3,6H2,1H3
- InChI Key: MIRPEGKFNSOFIN-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C=N2)CCCC
Computed Properties
- Exact Mass: 208.0767261g/mol
- Monoisotopic Mass: 208.0767261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.8Ų
1-butyl-6-chloro-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1116158-0.05g |
1-butyl-6-chloro-1H-1,3-benzodiazole |
855227-32-6 | 95% | 0.05g |
$612.0 | 2023-10-27 | |
| Enamine | EN300-1116158-0.1g |
1-butyl-6-chloro-1H-1,3-benzodiazole |
855227-32-6 | 95% | 0.1g |
$640.0 | 2023-10-27 | |
| Enamine | EN300-1116158-0.25g |
1-butyl-6-chloro-1H-1,3-benzodiazole |
855227-32-6 | 95% | 0.25g |
$670.0 | 2023-10-27 | |
| Enamine | EN300-1116158-0.5g |
1-butyl-6-chloro-1H-1,3-benzodiazole |
855227-32-6 | 95% | 0.5g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1116158-1.0g |
1-butyl-6-chloro-1H-1,3-benzodiazole |
855227-32-6 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1116158-2.5g |
1-butyl-6-chloro-1H-1,3-benzodiazole |
855227-32-6 | 95% | 2.5g |
$1428.0 | 2023-10-27 | |
| Enamine | EN300-1116158-5.0g |
1-butyl-6-chloro-1H-1,3-benzodiazole |
855227-32-6 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1116158-10.0g |
1-butyl-6-chloro-1H-1,3-benzodiazole |
855227-32-6 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1116158-1g |
1-butyl-6-chloro-1H-1,3-benzodiazole |
855227-32-6 | 95% | 1g |
$728.0 | 2023-10-27 | |
| Enamine | EN300-1116158-5g |
1-butyl-6-chloro-1H-1,3-benzodiazole |
855227-32-6 | 95% | 5g |
$2110.0 | 2023-10-27 |
1-butyl-6-chloro-1H-1,3-benzodiazole Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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